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Compound of Interest

Compound Name: Zuranolone

Cat. No.: B1405386 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of investigational compounds like Zuranolone is a critical component of

laboratory safety and environmental responsibility. Adherence to proper disposal protocols

minimizes risks to personnel and prevents environmental contamination. This guide provides

essential safety and logistical information for the proper disposal of Zuranolone.

Regulatory Compliance
The disposal of Zuranolone, as with any pharmaceutical waste, is governed by a multi-layered

regulatory framework. In the United States, this includes regulations from the Environmental

Protection Agency (EPA) and the Drug Enforcement Administration (DEA).[1][2] Zuranolone is

classified as a Schedule IV controlled substance, meaning its disposal is subject to DEA

regulations.[3] It is imperative to dispose of Zuranolone in accordance with all applicable

federal, state, and local regulations.[4]

Hazard and Safety Information
Zuranolone presents several hazards that must be considered during handling and disposal. It

is harmful if swallowed and is classified as very toxic to aquatic life with long-lasting effects.[5]

Personal protective equipment (PPE), including gloves, and eye/face protection, should be

worn when handling Zuranolone to avoid contact with skin and eyes.[6]
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Hazard Classification Description Precautionary Statements

Acute Oral Toxicity
Category 4, Harmful if

swallowed.[5]

P264: Wash skin thoroughly

after handling.[5] P270: Do not

eat, drink or smoke when using

this product.[5] P301 + P312:

IF SWALLOWED: Call a

POISON CENTER or

doctor/physician if you feel

unwell.[5] P330: Rinse mouth.

[5]

Acute Aquatic Toxicity
Category 1, Very toxic to

aquatic life.[5]

P273: Avoid release to the

environment.[5] P391: Collect

spillage.[5]

Chronic Aquatic Toxicity

Category 1, Very toxic to

aquatic life with long lasting

effects.[5]

P273: Avoid release to the

environment.[5] P391: Collect

spillage.[5]

Disposal Procedures for a Laboratory Setting
The following step-by-step guidance is intended for research and development professionals

for the disposal of Zuranolone waste, including pure compound, contaminated materials, and

solutions.

Step 1: Waste Characterization

Identify the Waste Stream: Determine if the waste is pure Zuranolone, a diluted solution, or

contaminated labware (e.g., vials, pipette tips, gloves).

Hazard Assessment: Based on the Safety Data Sheet (SDS), Zuranolone is hazardous due

to its toxicity.[5] Any material contaminated with Zuranolone should be treated as hazardous

waste.

Step 2: Segregation and Collection
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Dedicated Waste Container: Use a dedicated, clearly labeled, and sealed container for all

Zuranolone waste. The container should be compatible with the chemical properties of

Zuranolone and any solvents used.

Segregation: Do not mix Zuranolone waste with other waste streams unless explicitly

permitted by your institution's Environmental Health and Safety (EHS) department.

Incompatible materials include strong acids/alkalis and strong oxidizing/reducing agents.[4]

[5]

Step 3: Disposal Pathway

Contact EHS: Your institution's EHS department is the primary resource for guidance on

proper disposal procedures. They will provide information on the approved waste

management vendors and specific institutional protocols.

Approved Waste Disposal Plant: The recommended disposal method is through an approved

waste disposal plant, typically via incineration by a licensed hazardous waste management

company.[6][7]

Avoid Sewer Disposal: Do not dispose of Zuranolone down the drain.[1][8] This practice is

prohibited for hazardous waste pharmaceuticals and can lead to environmental

contamination.[8][9]

Step 4: Documentation

Maintain Records: Keep accurate records of the amount of Zuranolone waste generated

and the date of disposal. This is particularly important for controlled substances.

Manifesting: For off-site transportation and disposal, a hazardous waste manifest will be

required to track the waste from its point of generation to its final disposal facility.[9]

Decontamination Procedures
Spills: In the event of a spill, prevent further leakage if safe to do so. Absorb the spill with an

inert material and place it into a suitable, labeled disposal container.[6] Consult local

regulations for disposal of spill cleanup materials.[6]
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Contaminated Surfaces and Glassware: Decontaminate surfaces and non-disposable

glassware according to your laboratory's standard operating procedures for hazardous

compounds. The cleaning materials and rinsate should be collected as hazardous waste.

Zuranolone Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Zuranolone in a laboratory setting.

Zuranolone Waste Generated

Characterize Waste
(Pure compound, solution, contaminated material)

Segregate into Dedicated
Labeled Hazardous Waste Container

Contact Environmental Health & Safety (EHS)

Arrange Pickup by
Approved Hazardous Waste Vendor

Complete Waste Manifest
& Maintain Disposal Records

Disposal Complete
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Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of Zuranolone waste in a laboratory.

By adhering to these procedures, researchers and drug development professionals can ensure

the safe handling and disposal of Zuranolone, fostering a culture of safety and environmental

stewardship within their institutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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